Chloroacetyl Chloride
Chloroacetyl Chloride
Chloroacetyl chloride appears as a colorless to light yellow liquid with a very pungent odor. Very toxic by inhalation. Corrosive to metals and tissue.
Chloroacetyl chloride belongs to the class of organic compounds known as acyl chlorides. These are organic compounds containing the functional group -CO-Cl. Chloroacetyl chloride exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa).
Chloroacetyl chloride is an acyl halide.
Chloroacetyl chloride belongs to the class of organic compounds known as acyl chlorides. These are organic compounds containing the functional group -CO-Cl. Chloroacetyl chloride exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa).
Chloroacetyl chloride is an acyl halide.
Brand Name:
Vulcanchem
CAS No.:
79-04-9
VCID:
VC0045968
InChI:
InChI=1S/C2H2Cl2O/c3-1-2(4)5/h1H2
SMILES:
C(C(=O)Cl)Cl
Molecular Formula:
C2H2Cl2O
ClCH2COCl
C2H2Cl2O
ClCH2COCl
C2H2Cl2O
Molecular Weight:
112.94 g/mol
Chloroacetyl Chloride
CAS No.: 79-04-9
Reference Standards
VCID: VC0045968
Molecular Formula: C2H2Cl2O
ClCH2COCl
C2H2Cl2O
Molecular Weight: 112.94 g/mol
| CAS No. | 79-04-9 |
|---|---|
| Product Name | Chloroacetyl Chloride |
| Molecular Formula | C2H2Cl2O ClCH2COCl C2H2Cl2O |
| Molecular Weight | 112.94 g/mol |
| IUPAC Name | 2-chloroacetyl chloride |
| Standard InChI | InChI=1S/C2H2Cl2O/c3-1-2(4)5/h1H2 |
| Standard InChIKey | VGCXGMAHQTYDJK-UHFFFAOYSA-N |
| SMILES | C(C(=O)Cl)Cl |
| Canonical SMILES | C(C(=O)Cl)Cl |
| Boiling Point | 221 °F at 760 mm Hg (USCG, 1999) 106.0 °C 106 °C 223°F |
| Colorform | Liquid Colorless liquid Water-white liquid Colorless to yellowish liquid. |
| Density | 1.42 at 68 °F (USCG, 1999) 1.4202 g/cu cm at 20 °C Relative density (water = 1): 1.4 1.42 |
| Flash Point | 100 °C (212 °F) - closed cup |
| Melting Point | -8.5 °F (USCG, 1999) -22.0 °C -21.7 °C -21.8 °C -8.5°F -7°F |
| Physical Description | Chloroacetyl chloride appears as a colorless to light yellow liquid with a very pungent odor. Very toxic by inhalation. Corrosive to metals and tissue. Liquid COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR. Colorless to yellowish liquid with a strong, pungent odor. |
| Description | Chloroacetyl chloride appears as a colorless to light yellow liquid with a very pungent odor. Very toxic by inhalation. Corrosive to metals and tissue. Chloroacetyl chloride belongs to the class of organic compounds known as acyl chlorides. These are organic compounds containing the functional group -CO-Cl. Chloroacetyl chloride exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Chloroacetyl chloride is an acyl halide. |
| Shelf Life | May decompose on exposure to moist air or water. Stable under recommended storage conditions. |
| Solubility | Decomposes (NIOSH, 2016) Decomposed by water Initially insoluble in water, however a slow reaction at the water-chloroacetyl chloride interface produces chloroacetic acid. When sufficient acid is formed to solubilize the two phases, a violent reaction forming chloroacetic acid and HCl occurs. Miscible with ethyl ether; soluble in acetone, carbon tetrachloride. Miscible with acetone and benzene. Solubility in water: reaction Decomposes |
| Synonyms | Chloroacetic Acid Chloride; Chloroacetic Chloride; Chloroethanoyl Chloride; Monochloroacetyl Chloride; |
| Vapor Density | Relative vapor density (air = 1): 3.9 |
| Vapor Pressure | 19 mm Hg (NIOSH, 2016) 25.20 mmHg 25.2 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 2.5 19 mmHg |
| PubChem Compound | 6577 |
| Last Modified | Nov 11 2021 |
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